Potassium trifluoro(2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b][1,4]dioxin-5-yl)borate

Specification

• CAS No.: 1403991-19-4
• Molecular Formula: C8H3BF7KO2
• Molecular Weight: 314.01 g/mol
• IUPAC Name: potassium;trifluoro-(2,2,3,3-tetrafluoro-1,4-benzodioxin-5-yl)boranuide
• Standard InChI: InChI=1S/C8H3BF7O2.K/c10-7(11)8(12,13)18-6-4(9(14,15)16)2-1-3-5(6)17-7;/h1-3H;/q-1;+1
• Standard InChI Key: JQWFGUDWZADOQB-UHFFFAOYSA-N
• SMILES: [B-](C1=C2C(=CC=C1)OC(C(O2)(F)F)(F)F)(F)(F)F.[K+]
• Canonical SMILES: [B-](C1=C2C(=CC=C1)OC(C(O2)(F)F)(F)F)(F)(F)F.[K+]

Introduction

Potassium trifluoro(2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin-5-yl)borate is a complex organoboron compound featuring a tetrafluorinated aromatic system fused with a dioxin structure. This compound is characterized by the presence of potassium, boron, and multiple fluorine substituents, contributing to its unique chemical properties. The molecular formula and structure highlight its potential applications in various scientific fields, including pharmaceuticals and material science.

Synthesis and Preparation

The synthesis of potassium trifluoro(2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin-5-yl)borate typically involves multiple steps, although detailed synthesis protocols are not widely available in the literature. Generally, such compounds are prepared through reactions involving boron-containing precursors and fluorinated aromatic systems.

Pharmaceutical Applications

• Biological Properties: The compound's biological properties, particularly its interaction with biomolecules, are crucial for understanding its potential therapeutic effects. The 1,4-benzodioxene core structure is present in various bioactive molecules, suggesting potential applications in drug discovery.

• Pharmaceutical Scaffold: It can serve as a scaffold for designing new pharmaceuticals with specific functionalities, leveraging the unique electronic and steric properties of fluorine atoms.

Material Science Applications

• Optoelectronic Materials: Boron-containing compounds are widely investigated for their applications in optoelectronic materials, liquid crystals, and catalysts. Incorporating potassium trifluoro(2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b]dioxin-5-yl)borate into these materials could explore its influence on properties like conductivity and luminescence.

Related Compounds and Comparisons

Compound Name	Molecular Formula	Key Features
Potassium trifluoro(methyl)borate	-	Simpler structure; used in organic synthesis
Potassium trifluoro(phenyl)borate	-	Contains a phenyl group; utilized in polymer chemistry
Potassium 2-fluoro-4-methylphenylborate	-	Fluorinated aromatic compound; potential applications in agrochemicals

Research Findings and Future Directions

• Chemical Reactivity: The compound's reactivity is primarily influenced by the boron atom's ability to form coordinate covalent bonds, participating in various reactions.

• Interaction Studies: Further studies are needed to explore its behavior in biological systems and interactions with biomolecules, which are crucial for understanding its therapeutic potential.